3,4-dimethoxy-N-{4-[(phenylthio)methyl]phenyl}benzenesulfonamide

• IUPAC Name: 3,4-dimethoxy-N-[4-(phenylsulfanylmethyl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C21H21NO4S2/c1-25-20-13-12-19(14-21(20)26-2)28(23,24)22-17-10-8-16(9-11-17)15-27-18-6-4-3-5-7-18/h3-14,22H,15H2,1-2H3
• InChI Key: APQSWJDPLKUYOA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)CSC3=CC=CC=C3)OC
• Molecular Formula: C21H21NO4S2
• Molecular Weight: 415.5 g/mol

Description

3,4-dimethoxy-N-{4-[(phenylthio)methyl]phenyl}benzenesulfonamide, also known as DMTS, is a sulfonamide derivative that has been widely used in scientific research. It is a potent inhibitor of carbonic anhydrase IX (CA IX), which is overexpressed in many types of cancer.

Mechanism of Action

3,4-dimethoxy-N-{4-[(phenylthio)methyl]phenyl}benzenesulfonamide inhibits CA IX by binding to its active site, which prevents the conversion of carbon dioxide to bicarbonate. This results in a decrease in extracellular pH, which impairs tumor cell survival and proliferation. This compound also inhibits CA II, which reduces the production of aqueous humor and lowers intraocular pressure.
Biochemical and Physiological Effects:
This compound has been shown to inhibit tumor cell proliferation and induce apoptosis in vitro and in vivo. It also reduces the production of aqueous humor and lowers intraocular pressure in animal models of glaucoma. This compound has been shown to be well-tolerated in animal studies, with no significant adverse effects reported.

Advantages and Limitations for Lab Experiments

3,4-dimethoxy-N-{4-[(phenylthio)methyl]phenyl}benzenesulfonamide is a potent and selective inhibitor of CA IX, which makes it a valuable tool for studying the role of CA IX in cancer biology. However, its inhibitory activity against other carbonic anhydrase isoforms, such as CA II, may limit its use in certain experiments. Additionally, this compound is not a clinically approved drug, which may limit its translational potential.

Future Directions

There are several future directions for the use of 3,4-dimethoxy-N-{4-[(phenylthio)methyl]phenyl}benzenesulfonamide in scientific research. One potential application is in combination therapy with other cancer treatments, such as chemotherapy or immunotherapy. This compound may also be useful in the development of diagnostic tools for the detection of CA IX expression in tumors. Additionally, further studies are needed to determine the optimal dosing and administration of this compound for the treatment of glaucoma.

Scientific Research Applications

3,4-dimethoxy-N-{4-[(phenylthio)methyl]phenyl}benzenesulfonamide has been extensively used in scientific research due to its potent inhibitory activity against CA IX. CA IX is a transmembrane protein that is overexpressed in many types of cancer, including breast, lung, and renal cell carcinoma. Inhibition of CA IX has been shown to reduce tumor growth and metastasis. This compound has also been investigated for its potential use in the treatment of glaucoma, as it inhibits carbonic anhydrase II (CA II), which is involved in the production of aqueous humor.